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Compound of Interest

Compound Name: Adipic Acid

Cat. No.: B1664381 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. When handling adipic acid, a common dicarboxylic acid used in

the production of nylon and other polymers, specific personal protective equipment (PPE) and

handling protocols are crucial to minimize risk and ensure operational safety.

Adipic acid, while not acutely toxic, can cause serious eye irritation and may irritate the skin

and respiratory tract.[1][2] Adherence to proper safety procedures is essential to prevent

exposure and ensure safe disposal.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense when working with adipic acid. The

following table summarizes the recommended equipment for various exposure scenarios.
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Protection Type Equipment Specifications & Notes

Eye and Face Protection
Safety glasses with side

shields or Goggles

Should be worn at all times in

the laboratory. A face shield

may be necessary when

handling large quantities or if

there is a risk of splashing.[3]

Hand Protection Chemical-resistant gloves

Based on chemical

compatibility, the following

glove materials are

recommended. It is crucial to

inspect gloves for any signs of

degradation before use.

Latex Excellent

Vinyl Excellent

Nitrile Fair

Respiratory Protection N95 Particulate Respirator

Recommended when handling

adipic acid powder, especially

in poorly ventilated areas, to

prevent inhalation of dust

particles. The recommended

airborne exposure limit is 5

mg/m³ averaged over an 8-

hour workshift.[1]

Body Protection
Laboratory coat or Protective

clothing

A standard lab coat is sufficient

for handling small quantities.

For larger quantities or in

situations with a higher risk of

spills, chemical-resistant

aprons or coveralls should be

worn.[4][5]
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Proper handling and storage procedures are critical to minimize the risk of exposure and

accidents.

Ventilation: Always handle adipic acid in a well-ventilated area.[4][6] For procedures that

may generate dust, a fume hood is recommended.

Storage: Store adipic acid in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents.[1][6] Keep containers tightly closed when not in

use.[3][4][6]

Hygiene: Wash hands thoroughly with soap and water after handling adipic acid.[4] Do not

eat, drink, or smoke in areas where adipic acid is handled or stored.

Spills and Waste Disposal
In the event of a spill, prompt and appropriate action is necessary to contain and clean up the

material safely.

Spill Cleanup:

Evacuate: Clear the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material, such as sand or earth, to contain the spill.[6]

Collect: Carefully sweep or scoop the spilled material into a designated, labeled waste

container. Avoid generating dust.

Decontaminate: Clean the spill area with soap and water.

Waste Disposal:

The disposal of adipic acid and contaminated materials must be conducted in accordance with

all federal, state, and local regulations.[3][7] For specific procedural guidance, it is

recommended to contact your institution's Environmental Health and Safety (EHS) department

or a licensed professional waste disposal service.[3][7]
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A general procedure for the disposal of small quantities of adipic acid in a laboratory setting

may involve thermal decomposition. However, this should only be performed by trained

personnel in a controlled environment with appropriate safety measures in place.[7]

Emergency Procedures
In case of accidental exposure, immediate action is crucial.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical

attention.[2]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[1] If irritation persists, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen and

seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate PPE

when handling adipic acid.
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PPE Selection Workflow for Adipic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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